Cas no 54698-60-1 (1-Benzyl-5-methyl-1H-1,2,3triazole-4-carboxylic Acid)

• Product Name: 1-Benzyl-5-methyl-1H-1,2,3triazole-4-carboxylic Acid
• CAS No: 54698-60-1
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD06411557
• CID: 367259
• PubChem ID: 2794831
• Update Time: 2025-06-13

1-Benzyl-5-methyl-1H-1,2,3triazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylicacid, 5-methyl-1-(phenylmethyl)-
• 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• 1-benzyl-5-methyltriazole-4-carboxylic acid
• 1-benzyl-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid, AldrichCPR
• 1-benzyl-5-methyl-1,2,3-triazole-4-carboxylic acid
• DTXSID70383453
• WIULYDQJIFTHIK-UHFFFAOYSA-N
• FT-0640269
• MFCD06411557
• 1-Benzyl-4-carboxy-5-methyl-1H-1,2,3-triazole
• 1-benzyl-5-methyl-1 h-[1,2,3]triazole-4-carboxylic acid
• CS-0206883
• EN300-95839
• 1-Benzyl-5-methyl-1H-[1,2,3]triazole-4-carboxylic Acid
• TS-00472
• S10909
• SCHEMBL795210
• AKOS004123005
• 54698-60-1
• A830328
• ALBB-013896
• 5-Methyl-1-(phenylmethyl)-1H-1,2,3-triazole-4-carboxylic acid (ACI); 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid; 1-Benzyl-5-methyl-1H-[1,2,3]triazole-4-carboxylic Acid; 1-Benzyl-5-methyl-1H-[1,2,3]triazole-4-carboxylicacid; 1-Benzyl-5-methyl-triazole-4-carboxylic acid; 1-Benzyl-5-methyltriazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-1-(phenylmethyl)-
• 1-Benzyl-5-methyl-1H-1,2,3triazole-4-carboxylic Acid

• MDL： MFCD06411557
• Inchi： 1S/C11H11N3O2/c1-8-10(11(15)16)12-13-14(8)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,15,16)
• InChI Key： WIULYDQJIFTHIK-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)N(CC2C=CC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 217.08500
• Monoisotopic Mass: 217.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 170 °C
• Boiling Point: 455.0±47.0 °C at 760 mmHg
• Flash Point: 228.9±29.3 °C
• Refractive Index: 1.636
• PSA: 68.01000
• LogP: 1.33300
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-Benzyl-5-methyl-1H-1,2,3triazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： Flammable
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Benzyl-5-methyl-1H-1,2,3triazole-4-carboxylic Acid

Recent Advances in the Study of 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid (CAS: 54698-60-1)

1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid (CAS: 54698-60-1) is a triazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the areas of antimicrobial, anti-inflammatory, and anticancer therapies. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and potential applications.

The compound's structure, featuring a benzyl group and a carboxylic acid moiety, makes it a promising candidate for further chemical modifications. Researchers have employed various synthetic routes to optimize its yield and purity, with recent advancements focusing on green chemistry approaches to reduce environmental impact. Computational studies have also been conducted to predict its binding affinity with target proteins, providing insights into its mechanism of action.

In antimicrobial research, 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid has demonstrated inhibitory effects against a range of bacterial and fungal pathogens. A 2023 study published in the Journal of Medicinal Chemistry reported its efficacy against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to mammalian cells. These findings suggest its potential as a lead compound for developing new antibiotics to combat resistant strains.

Anti-inflammatory properties of the compound have also been investigated. In vitro and in vivo studies have shown that it can modulate key inflammatory pathways, such as the NF-κB signaling cascade. A recent preprint on bioRxiv highlighted its ability to reduce pro-inflammatory cytokine production in macrophages, indicating its potential for treating chronic inflammatory diseases like rheumatoid arthritis.

Oncology research has revealed that 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid can induce apoptosis in certain cancer cell lines. A 2024 study in European Journal of Medicinal Chemistry demonstrated its selective cytotoxicity against breast cancer cells, with mechanistic studies pointing to its role in disrupting mitochondrial function. These results underscore its promise as a chemotherapeutic agent, though further preclinical studies are needed to evaluate its safety and efficacy.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural optimization and formulation studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this research.

In conclusion, 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid represents a multifaceted compound with significant therapeutic potential. Ongoing research aims to elucidate its full pharmacological profile and explore its applications in drug discovery. Future studies should focus on optimizing its pharmacokinetic properties and conducting rigorous preclinical evaluations to pave the way for clinical trials.